Cas no 1215767-80-8 (6-Bromo-8-fluoroquinolin-2(1H)-one)

• Product Name: 6-Bromo-8-fluoroquinolin-2(1H)-one
• CAS No: 1215767-80-8
• MF: C₉H₅BrFNO
• MW: 242.044504880905
• MDL: MFCD19678311
• CID: 4563359
• PubChem ID: 58349448
• Update Time: 2025-05-21

6-Bromo-8-fluoroquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-8-fluoroquinolin-2(1H)-one
• 6-bromo-8-fluoro-1H-quinolin-2-one
• 6-bromo-8-fluoroquinolone
• 6-bromo-8-fluoroquinolin-2-ol
• TQP0431
• SB72106
• SY036033
• C90133
• A927297
• 6-Bromo-8-fluoro-2(1h)-quinolinone
• EN300-170947
• BS-30307
• AKOS013530969
• SCHEMBL25251144
• SCHEMBL2171366
• XXUWPCHGTDYTBV-UHFFFAOYSA-N
• Z1209414484
• DB-169884
• CS-0139524
• MFCD19678311
• 1215767-80-8

• MDL： MFCD19678311
• Inchi： 1S/C9H5BrFNO/c10-6-3-5-1-2-8(13)12-9(5)7(11)4-6/h1-4H,(H,12,13)
• InChI Key： XXUWPCHGTDYTBV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=CC(N2)=O)C=1)F

Computed Properties

• Exact Mass: 240.95385g/mol
• Monoisotopic Mass: 240.95385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 6-Bromo-8-fluoroquinolin-2(1H)-one

6-Bromo-8-fluoroquinolin-2(1H)-one: A Comprehensive Overview

The compound 6-Bromo-8-fluoroquinolin-2(1H)-one (CAS No. 1215767-80-8) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the quinolinone family, which is known for its versatile applications in drug discovery and advanced materials. The structure of 6-Bromo-8-fluoroquinolin-2(1H)-one features a quinolinone backbone with bromine and fluorine substituents at the 6 and 8 positions, respectively. These substituents confer unique electronic and steric properties, making it a valuable molecule for various research and industrial applications.

Recent studies have highlighted the potential of 6-Bromo-8-fluoroquinolin-2(1H)-one as a precursor for the synthesis of bioactive compounds. Researchers have explored its role in the development of anti-tumor agents, where its ability to inhibit specific kinase enzymes has shown promise in preclinical models. Additionally, this compound has been investigated for its potential as an anti-viral agent, particularly in targeting viral proteases. The bromine and fluorine substituents play a critical role in modulating the molecule's pharmacokinetic properties, enhancing its bioavailability and stability.

In the realm of materials science, 6-Bromo-8-fluoroquinolin-2(1H)-one has been utilized as a building block for the synthesis of advanced organic semiconductors. Its conjugated π-system and electron-withdrawing groups make it an ideal candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent advancements have demonstrated that derivatives of this compound can exhibit high charge carrier mobility and excellent optical properties, paving the way for their integration into next-generation electronic devices.

The synthesis of 6-Bromo-8-fluoroquinolin-2(1H)-one typically involves multi-step organic reactions, including nucleophilic aromatic substitution, Friedel-Crafts acylation, and dehydrogenation processes. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring scalability for industrial applications. The use of transition metal catalysts has further enhanced the efficiency of these reactions, making them more environmentally friendly and cost-effective.

From a pharmacological perspective, 6-Bromo-8-fluoroquinolin-2(1H)-one has shown remarkable selectivity towards specific biological targets. For instance, studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are implicated in various pathological conditions such as cancer and neurodegenerative diseases. The fluorine substituent at the 8 position has been found to significantly improve the molecule's binding affinity to HDACs, making it a promising lead compound for drug development.

Moreover, this compound has been explored as a fluorescent probe for sensing applications. Its ability to undergo fluorescence modulation upon interaction with specific analytes makes it a valuable tool in analytical chemistry. Recent research has focused on its use as a sensor for metal ions such as copper(II) and zinc(II), where its selectivity and sensitivity have been optimized through structural modifications.

In conclusion, 6-Bromo-8-fluoroquinolin-2(1H)-one is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key molecule in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in shaping future technologies and therapeutic interventions.